4-[(1-METHYL-5-NITRO-1H-1,3-BENZIMIDAZOL-2-YL)METHYL]MORPHOLINE

• IUPAC Name: 4-[(1-methyl-5-nitrobenzimidazol-2-yl)methyl]morpholine
• InChI: InChI=1S/C13H16N4O3/c1-15-12-3-2-10(17(18)19)8-11(12)14-13(15)9-16-4-6-20-7-5-16/h2-3,8H,4-7,9H2,1H3
• InChI Key: DDPBAIIIJLPMAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)[N+](=O)[O-])N=C1CN3CCOCC3
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

4-[(1-METHYL-5-NITRO-1H-1,3-BENZIMIDAZOL-2-YL)METHYL]MORPHOLINE is a complex organic compound that belongs to the benzimidazole family. Benzimidazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, and antiparasitic properties . This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1-METHYL-5-NITRO-1H-1,3-BENZIMIDAZOL-2-YL)METHYL]MORPHOLINE typically involves the condensation of o-phenylenediamine with formic acid or its equivalents, followed by nitration and subsequent alkylation with morpholine . The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process includes stringent quality control measures to ensure the consistency and safety of the final product. The use of advanced purification techniques, such as chromatography, is common to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

4-[(1-METHYL-5-NITRO-1H-1,3-BENZIMIDAZOL-2-YL)METHYL]MORPHOLINE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions often involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitro group, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic conditions.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted benzimidazole derivatives.

Scientific Research Applications

4-[(1-METHYL-5-NITRO-1H-1,3-BENZIMIDAZOL-2-YL)METHYL]MORPHOLINE has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in treating parasitic infections and certain types of cancer.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-[(1-METHYL-5-NITRO-1H-1,3-BENZIMIDAZOL-2-YL)METHYL]MORPHOLINE involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, inhibiting their function. This inhibition can lead to the disruption of essential biological pathways, resulting in antimicrobial or anticancer effects .

Comparison with Similar Compounds

Similar Compounds

Metonitazene: A benzimidazole derivative with similar pharmacological properties.

Thiabendazole: Known for its anthelmintic activity.

Omeprazole: A proton pump inhibitor used to treat gastric issues.

Uniqueness

4-[(1-METHYL-5-NITRO-1H-1,3-BENZIMIDAZOL-2-YL)METHYL]MORPHOLINE stands out due to its unique combination of a benzimidazole core with a morpholine moiety. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.